Cas no 1053656-95-3 (2-Chloroethyl-(3-chloro-5-(trifluoromethy)-pyridin-2-yl)amine)

• Product Name: 2-Chloroethyl-(3-chloro-5-(trifluoromethy)-pyridin-2-yl)amine
• CAS No: 1053656-95-3
• MF: C₈H₇Cl₂F₃N₂
• MW: 259.055790185928
• CID: 4679037
• Update Time: 2025-05-23

2-Chloroethyl-(3-chloro-5-(trifluoromethy)-pyridin-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• SBB102119
• 2-Chloroethyl-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)amine
• 2-Chloroethyl-(3-chloro-5-(trifluoromethy)pyridin-2-yl)amine
• 2-Chloroethyl-(3-chloro-5-(trifluoromethy)-pyridin-2-yl)amine
• (2-chloroethyl)[3-chloro-5-(trifluoromethyl)(2-pyridyl)]amine

• Inchi： 1S/C8H7Cl2F3N2/c9-1-2-14-7-6(10)3-5(4-15-7)8(11,12)13/h3-4H,1-2H2,(H,14,15)
• InChI Key： UPUFGQOMCAKVOM-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1NCCCl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 201
• Topological Polar Surface Area: 24.9

Additional information on 2-Chloroethyl-(3-chloro-5-(trifluoromethy)-pyridin-2-yl)amine

Introduction to 2-Chloroethyl-(3-chloro-5-(trifluoromethyl)-pyridin-2-yl)amine (CAS No. 1053656-95-3) and Its Applications in Modern Chemical Biology

2-Chloroethyl-(3-chloro-5-(trifluoromethyl)-pyridin-2-yl)amine, identified by its CAS number 1053656-95-3, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by its unique structural features, which include a chloroethyl side chain and a pyridine core substituted with chloro and trifluoromethyl groups. The presence of these functional groups imparts distinct chemical properties, making it a valuable candidate for various biochemical applications.

The molecular structure of 2-Chloroethyl-(3-chloro-5-(trifluoromethyl)-pyridin-2-yl)amine is highly versatile, enabling its use in multiple synthetic pathways and biological assays. The pyridine ring, a common motif in many bioactive molecules, serves as a scaffold for further functionalization. Specifically, the 3-chloro and 5-trifluoromethyl substituents enhance the compound's reactivity and binding affinity, which are critical factors in drug design and development.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced biological activity. 2-Chloroethyl-(3-chloro-5-(trifluoromethyl)-pyridin-2-yl)amine has emerged as a promising intermediate in the synthesis of bioactive agents due to its ability to interact with various biological targets. Its chloroethyl group, in particular, is known for its potential in modifying biological macromolecules, such as proteins and nucleic acids, through covalent bonding.

One of the most compelling aspects of this compound is its utility in the development of targeted therapies. The pyridine core, with its electron-withdrawing substituents, allows for precise tuning of electronic properties, which is essential for optimizing binding interactions with biological receptors. This feature has made it a focal point in studies aimed at designing small-molecule inhibitors and activators for therapeutic purposes.

Recent advancements in computational chemistry have further highlighted the potential of 2-Chloroethyl-(3-chloro-5-(trifluoromethyl)-pyridin-2-yl)amine as a key intermediate. Molecular modeling studies have demonstrated that this compound can effectively engage with specific binding pockets in target proteins, suggesting its suitability for drug discovery initiatives. The trifluoromethyl group, in particular, has been shown to improve metabolic stability and binding affinity, making it an attractive feature for medicinal chemists.

The synthesis of 2-Chloroethyl-(3-chloro-5-(trifluoromethyl)-pyridin-2-yl)amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of chloro and trifluoromethyl groups necessitates specialized methodologies to ensure high yield and purity. Researchers have explored various synthetic routes, including nucleophilic substitution reactions and metal-catalyzed cross-coupling processes, to optimize the production of this compound.

In the realm of chemical biology, 2-Chloroethyl-(3-chloro-5-(trifluoromethyl)-pyridin-2-yl)amine has been utilized in studies aimed at understanding the mechanisms of action of various bioactive molecules. Its ability to modify biological targets through covalent bonding has made it a valuable tool for probing protein function and interactions. Additionally, its structural features have been leveraged in the development of probes for imaging techniques, further expanding its utility in biomedical research.

The compound's versatility extends to its role as a building block for more complex molecules. By serving as an intermediate, 2-Chloroethyl-(3-chloro-5-(trifluoromethyl)-pyridin-2-yl)amine enables the synthesis of novel derivatives with tailored biological activities. This capability is particularly relevant in the context of drug discovery pipelines, where libraries of structurally diverse compounds are screened for therapeutic efficacy.

From a regulatory perspective, the handling and use of 2-Chloroethyl-(3-chloro-5-(trifluoromethyl)-pyridin-2-yl)amine must adhere to stringent safety protocols to ensure worker protection and environmental safety. While not classified as a hazardous material under current regulations, proper storage conditions and handling procedures are essential to maintain its stability and prevent unintended reactions.

The future prospects for 2-Chloroethyl-(3-chloro-5-(trifluoromethyl)-pyridin-2-yl)amine are promising, given its broad applicability across multiple domains of chemical biology and pharmaceutical research. As computational methods continue to advance, so too will our ability to predict and optimize the biological activity of this compound. Furthermore, ongoing synthetic efforts are expected to yield more efficient routes to production, making it even more accessible for research applications.

In conclusion, 2-Chloroethyl-(3-chloro-5-(trifluoromethyl)-pyridin-2-yl)amine (CAS No. 1053656-95) represents a significant advancement in the field of chemical biology. Its unique structural features and versatile reactivity make it an invaluable tool for drug discovery and biochemical research. As our understanding of molecular interactions continues to evolve, this compound will undoubtedly play an increasingly important role in shaping the future of therapeutic development.